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Compound of Interest

Compound Name: 2,2-Diphenylethanol

Cat. No.: B156489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for 2,2-Diphenylethanol (CAS No. 1883-32-5). Due to a lack

of specific published degradation studies for this compound, this document also presents a

framework for assessing its stability, including theoretical degradation pathways and

generalized experimental protocols based on established principles of pharmaceutical stability

testing.

Physicochemical Properties
A summary of the key physicochemical properties of 2,2-Diphenylethanol is presented in

Table 1. This data is essential for designing and interpreting stability studies.

Property Value References

Molecular Formula C₁₄H₁₄O [1][2]

Molecular Weight 198.26 g/mol [2][3]

Appearance
White to off-white crystalline

solid/powder
[1][4]

Melting Point 53-62 °C [1][3][4]

Boiling Point 190-192 °C at 12 mmHg [3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b156489?utm_src=pdf-interest
https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/188220020
https://webbook.nist.gov/cgi/inchi?ID=C1883325&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C1883325&Mask=4
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196568
https://www.thermofisher.com/order/catalog/product/188220020
https://www.chemimpex.com/products/22352
https://www.thermofisher.com/order/catalog/product/188220020
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196568
https://www.chemimpex.com/products/22352
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196568
https://www.chemimpex.com/products/22352
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Storage and Handling
Proper storage is crucial to maintain the integrity and purity of 2,2-Diphenylethanol. Based on

information from safety data sheets (SDS) and chemical suppliers, the following conditions are

recommended.

Condition Recommendation References

Temperature Store at 0 - 8 °C (refrigerated). [4]

Atmosphere

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.

Incompatibilities
Avoid strong oxidizing agents

and strong bases.

General Handling

Handle in accordance with

good industrial hygiene and

safety practices. Avoid dust

formation.

One supplier notes the potential for peroxide formation upon prolonged storage and

recommends to "Date container and periodically test for peroxides."

Potential Degradation Pathways (Theoretical)
While specific experimental data on the degradation of 2,2-Diphenylethanol is not publicly

available, its chemical structure—a primary alcohol with two phenyl groups on the adjacent

carbon—suggests several potential degradation pathways under stress conditions. These

pathways are analogous to those observed for other organic molecules with similar functional

groups.

Oxidative Degradation
The primary alcohol moiety is susceptible to oxidation. Mild oxidation could yield the

corresponding aldehyde, 2,2-diphenylacetaldehyde. Further oxidation under more stringent

conditions could lead to the formation of 2,2-diphenylacetic acid.
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Caption: Theoretical Oxidative Degradation Pathway of 2,2-Diphenylethanol.

Dehydration (Thermal/Acidic Conditions)
Under thermal stress or in the presence of a strong acid, 2,2-Diphenylethanol could undergo

dehydration to form an alkene, 1,1-diphenylethene.

Caption: Theoretical Dehydration Pathway of 2,2-Diphenylethanol.

Framework for Stability Assessment: Forced
Degradation Studies
To definitively determine the stability of 2,2-Diphenylethanol and identify its degradation

products, a forced degradation (stress testing) study should be performed. Such studies are

essential for developing and validating stability-indicating analytical methods.[5][6] The general

workflow and conditions for a forced degradation study are outlined below.

General Workflow

Preparation

Stress Conditions

Analysis

Evaluation

Prepare Solutions of
2,2-Diphenylethanol

Acid Hydrolysis
(e.g., 0.1 M HCl)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidation
(e.g., 3% H₂O₂)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(ICH Q1B)

Analyze Samples by
Stability-Indicating Method (e.g., HPLC)

Identify & Quantify Degradants
Assess Mass Balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

